Cas no 155778-84-0 (4-(4-methyl-1-piperazinyl)-Cyclohexanone)

• Product Name: 4-(4-methyl-1-piperazinyl)-Cyclohexanone
• CAS No: 155778-84-0
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• MDL: MFCD17169860
• CID: 1035282
• PubChem ID: 15641826
• Update Time: 2025-06-09

4-(4-methyl-1-piperazinyl)-Cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1-piperazinyl)-Cyclohexanone
• 4-(4-methylpiperazin-1-yl)cyclohexan-1-one
• 4-(4-methylpiperazin-1-yl)cyclohexanone
• DTXSID60576175
• Cyclohexanone, 4-(4-methyl-1-piperazinyl)-
• AM85297
• A850585
• J-009225
• MFCD17169860
• SCHEMBL1799353
• 155778-84-0
• DB-064102
• 4-(4-Methyl-1-piperazinyl)cyclohexanone
• SY310463
• J-513551

• MDL： MFCD17169860
• Inchi： 1S/C11H20N2O/c1-12-6-8-13(9-7-12)10-2-4-11(14)5-3-10/h10H,2-9H2,1H3
• InChI Key： NAOHDHPUKPYRAO-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 4-(4-methyl-1-piperazinyl)-Cyclohexanone

4-(4-Methyl-1-Piperazinyl)-Cyclohexanone: A Comprehensive Overview

4-(4-Methyl-1-Piperazinyl)-Cyclohexanone, also known by its CAS number 155778-84-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexanone ring with a piperazine moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, is further substituted with a methyl group at the 4-position, making it a derivative of the piperazine family. This structural feature not only enhances the compound's stability but also contributes to its potential biological activity.

The synthesis of 4-(4-Methyl-1-Piperazinyl)-Cyclohexanone involves a series of well-established organic reactions. Typically, the process begins with the preparation of the piperazine derivative, followed by its coupling with a cyclohexanone derivative. The reaction conditions are optimized to ensure high yield and purity, often involving the use of catalysts and appropriate solvents. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

Recent studies have highlighted the potential of 4-(4-Methyl-1-Piperazinyl)-Cyclohexanone in drug discovery. Researchers have explored its role as a building block for developing bioactive molecules. For instance, modifications to the methyl group on the piperazine ring have shown promise in modulating pharmacokinetic properties, such as absorption and metabolism. Additionally, computational studies using molecular docking techniques have revealed potential interactions between this compound and various therapeutic targets, including enzymes and receptors involved in neurodegenerative diseases.

In terms of applications, 4-(4-Methyl-1-Piperazinyl)-Cyclohexanone has been utilized in the development of advanced materials. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for use in polymer chemistry. Recent research has demonstrated its potential as a monomer in the synthesis of high-performance polymers with tailored mechanical and thermal properties. These polymers find applications in aerospace, electronics, and biomedical devices.

The study of 4-(4-Methyl-1-Piperazinyl)-Cyclohexanone has also extended into environmental chemistry. Scientists have investigated its biodegradation pathways under various environmental conditions. Findings suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This information is crucial for assessing its environmental impact and guiding sustainable chemical practices.

In conclusion, 4-(4-Methyl-1-Piperazinyl)-Cyclohexanone, CAS number 155778-84-0, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool in organic synthesis, drug discovery, materials science, and environmental studies. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.